Cas no 1783446-93-4 (5-(Difluoromethyl)-1-methylpyrazole-3-carbaldehyde)

• Product Name: 5-(Difluoromethyl)-1-methylpyrazole-3-carbaldehyde
• CAS No: 1783446-93-4
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• MDL: MFCD28516435
• CID: 5463841
• PubChem ID: 84650998
• Update Time: 2023-08-29

5-(Difluoromethyl)-1-methylpyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-1-methylpyrazole-3-carbaldehyde
• 5-(difluoromethyl)-1-methyl-1H-pyrazole-3-carbaldehyde
• Z3243448514

• MDL： MFCD28516435
• Inchi： 1S/C6H6F2N2O/c1-10-5(6(7)8)2-4(3-11)9-10/h2-3,6H,1H3
• InChI Key： GVDJVQKXKWYNOE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=O)=NN1C)F

Computed Properties

• Exact Mass: 160.04481914 g/mol
• Monoisotopic Mass: 160.04481914 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 160.12
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9